1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(4-fluorophenyl)-4-(2-methoxy-4,5-dimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H23FN2O3S/c1-14-12-18(25-3)19(13-15(14)2)26(23,24)22-10-8-21(9-11-22)17-6-4-16(20)5-7-17/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: MKWOESUAUCAAMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C19H23FN2O3S
• Molecular Weight: 378.5 g/mol

Description

1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine, also known as PNU-22394, is a piperazine derivative that has been extensively studied for its potential therapeutic applications. It was first synthesized in 1994 by researchers at Parke-Davis Pharmaceutical Research and has since been the subject of numerous scientific investigations.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine is not fully understood, but it is thought to act on a number of different molecular targets. One proposed mechanism is that 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine acts as a modulator of voltage-gated sodium channels, which are involved in the transmission of pain signals. It may also interact with other ion channels and receptors, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine can have a number of biochemical and physiological effects, depending on the specific target and context. For example, 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. It may also modulate the release of neurotransmitters such as glutamate and GABA, which are involved in the regulation of neuronal activity.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine is that it has been extensively studied and has a well-established synthesis method. It has also been shown to have a range of potential therapeutic applications, which makes it a versatile tool for scientific research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different contexts. In addition, its potential side effects and toxicity have not been fully characterized, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine. One area of interest is its potential as a neuroprotective agent in the treatment of stroke and traumatic brain injury. Studies have shown that 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine can reduce neuronal damage and improve functional outcomes in animal models, but more research is needed to determine its efficacy and safety in humans. Another area of interest is its potential as an analgesic agent in the treatment of chronic pain, particularly neuropathic pain. Finally, 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine may have potential as an anticancer agent, either alone or in combination with other drugs. Further studies are needed to determine its mechanism of action and potential therapeutic applications in these areas.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine involves the reaction of 4-fluorobenzonitrile with 2-methoxy-4,5-dimethylbenzenesulfonyl chloride in the presence of sodium hydride and N,N-dimethylformamide. The resulting intermediate is then reacted with piperazine to yield the final product.

Scientific Research Applications

1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine has been investigated for its potential therapeutic applications in a number of areas, including neuroprotection, pain management, and cancer treatment. Studies have shown that 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine has neuroprotective effects in animal models of stroke and traumatic brain injury, as well as analgesic effects in models of neuropathic pain. In addition, 1-(4-fluorophenyl)-4-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]piperazine has been shown to inhibit the growth of cancer cells in vitro and in animal models.